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Compound of Interest

Compound Name: 2-Chlorophenyl chloroformate

Cat. No.: B101954 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information and detailed handling protocols for 2-
Chlorophenyl chloroformate (CAS No. 19358-41-9). Adherence to these guidelines is

essential to ensure the safety of laboratory personnel and the integrity of research.

Hazard Identification and Classification
2-Chlorophenyl chloroformate is a hazardous chemical that poses significant health risks

upon exposure. It is classified as acutely toxic if swallowed, in contact with skin, or if inhaled.[1]

[2][3] Furthermore, it causes severe skin burns and serious eye damage.[1][2][3][4] It is also

noted to be a lachrymator, a substance that irritates the eyes and causes tears.[1]

GHS Hazard Classification:
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Category Classification

Acute Toxicity, Oral Category 3[1][5]

Acute Toxicity, Dermal Category 3[1]

Acute Toxicity, Inhalation Category 3[1]

Skin Corrosion/Irritation Category 1B[1][5]

Serious Eye Damage/Eye Irritation Category 1[4][5]

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of 2-Chlorophenyl
chloroformate is fundamental to its safe handling and storage.

Property Value

Molecular Formula C₇H₄Cl₂O₂[1]

Molecular Weight 191.01 g/mol [1][5]

Appearance Clear colorless liquid[1]

Boiling Point 221 °C (lit.)[1][5][6][7]

Density 1.37 g/mL at 25 °C (lit.)[5][6][7]

Flash Point 110 °C (230 °F) - closed cup[1][5]

Vapor Pressure 0.75 psi at 20 °C[5][6]

Refractive Index n20/D 1.526 (lit.)[5][6]

Handling and Storage
Strict protocols must be followed to minimize the risk of exposure during handling and to

ensure the stability of the chemical during storage.

Handling:
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Work under a chemical fume hood.[8]

Do not inhale the substance or its mixture.[8] Avoid generating vapors or aerosols.[8]

Avoid contact with skin, eyes, and clothing.[1]

Wash hands and face thoroughly after handling.[1]

Immediately change contaminated clothing.[8]

Apply preventive skin protection.[8]

Storage:

Store in a tightly closed container.[4][8]

Keep in a well-ventilated place.[4][8]

Store in a refrigerator at 2-8°C.[5][6]

Keep locked up or in an area accessible only to qualified or authorized persons.[8]

Store in a corrosives area, away from incompatible materials such as strong oxidizing

agents, amines, and bases.[9]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 2-
Chlorophenyl chloroformate.
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Diagram 1: Required Personal Protective Equipment (PPE)

Personal Protective Equipment (PPE)

Eye Protection

Goggles

Chemical safety glasses or
 face shield (goggles)

Hand Protection

Gloves

Appropriate protective gloves

Body Protection

Clothing

Protective work clothing

Respiratory Protection

Respirator

Use breathing protection with
 high concentrations
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Diagram 2: 2-Chlorophenyl Chloroformate Spill Response

Spill Occurs

Evacuate the danger area

Ensure adequate ventilation

Wear appropriate PPE
(See Diagram 1)

Contain the spill.
Cover drains.

Absorb with liquid-absorbent
material (e.g., Chemizorb®)

Collect, bind, and pump off spills

Dispose of properly in a
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Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b101954?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

